Cas no 1073-72-9 (4-(methylsulfanyl)phenol)

• Product Name: 4-(methylsulfanyl)phenol
• CAS No: 1073-72-9
• MF: C₇H₈OS
• MW: 140.202820777893
• MDL: MFCD00002351
• CID: 40656
• PubChem ID: 14086
• Update Time: 2025-06-13

4-(methylsulfanyl)phenol Chemical and Physical Properties

Names and Identifiers

• 3-ACETAMIDE THIOANISOLE
• 4-(Methylsulfanyl)phenol
• 4-(methylthio)-pheno
• 4-Hydroxyphenyl methyl sulfide
• Methyl 4-hydroxyphenyl sulfide
• p-(methylthio)-pheno
• Phenol, p-(methylthio)-
• p-Hydroxyphenyl methyl sulfide
• p-Hydroxythioanisole
• 4-(Methylmercapto)phenol,tech.
• 4-(Methylmercapto)phenol
• 4-(Methylthio)phenol
• 4-Hydroxythioanisole
• 4-methylsulfanylphenol
• Of (Methylthio) phenol
• Phenol, 4-(methylthio)-
• MethylMercapto)pheno
• p-(Methylthio)phenol
• 4-Methylmercaptophenol
• 9T83QI0Z1L
• QASBCTGZKABPKX-UHFFFAOYSA-N
• NSC75840
• 4-(methylth
• para-(methylthio)phenol
• 4-methylsulfanyl-phen
• 4-methylsulfanyl-phenol
• 4-(Methylmercapto)phenol, 98%
• NSC-75840
• AI3-28073
• BRN 2041507
• 1073-72-9
• METHYLMERCAPTOPHENOL, 4-
• AC-10935
• AKOS000121186
• MS-20081
• InChI=1/C7H8OS/c1-9-7-4-2-6(8)3-5-7/h2-5,8H,1H
• 4-(METHYLSULFENYL)PHENOL
• Q27118001
• NS00023456
• Phenol, p-methylmercapto-
• 4-Methylthio phenol
• 4-(methylthio) phenol
• BP-12495
• NSC 75840
• EINECS 214-031-4
• UNII-9T83QI0Z1L
• J-513779
• p-methyl thiophenol
• SCHEMBL275952
• 4-methylmercapto-phenol
• DTXSID3051547
• CS-W001072
• CCRIS 5837
• 1-HYDROXY,4-METHYLTHIO-BENZENE (4-METHYLTHIO-PHENOL)
• H10762
• M0441
• 4-methylsulfanyl phenol
• CHEBI:38862
• EN300-21190
• 4-(Methylsulfanyl)phenol #
• FT-0616822
• MFCD00002351
• 1-HYDROXY,4-METHYLTHIO-BENZENE (4-METHYLTHIO-PHENOL)
• STL388046
• DTXCID4030099
• BBL104214
• phenol, 4-methylthio-
• 4-(methylthio)-phenol
• 4-(Methylmercapto)phenol; 4-Hydroxythioanisole
• DB-040752
• 4-(methylsulfanyl)phenol

• MDL： MFCD00002351
• Inchi： 1S/C7H8OS/c1-9-7-4-2-6(8)3-5-7/h2-5,8H,1H3
• InChI Key： QASBCTGZKABPKX-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)O
• BRN： 2041507

Computed Properties

• Exact Mass: 140.03000
• Monoisotopic Mass: 140.029586
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 77
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.1
• Topological Polar Surface Area: 45.5

Experimental Properties

• Color/Form: White or off white crystalline powder.
• Density: 1.1182 (rough estimate)
• Melting Point: 82.0 to 87.0 deg-C
• Boiling Point: 154°C/19mmHg(lit.)
• Flash Point: 153-156°C/20mm
• Refractive Index: 1.5530 (estimate)
• Water Partition Coefficient: Soluble in water 9.59 g/ l.
• PSA: 45.53000
• LogP: 2.11410
• pka: 9.53(at 25℃)
• Solubility: Insoluble in water, soluble in methanol and ethanol

4-(methylsulfanyl)phenol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：UN 3335
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• RTECS：SM1578500
• Hazardous Material Identification：
• HazardClass：STENCH
• TSCA：Yes
• Storage Condition：Inert atmosphere,Room Temperature(BD83472)
• Safety Term：S26;S36
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 4-(methylsulfanyl)phenol

Comprehensive Guide to 4-(Methylsulfanyl)phenol (CAS No. 1073-72-9): Properties, Applications, and Industry Insights

4-(Methylsulfanyl)phenol (CAS No. 1073-72-9), also known as p-(Methylthio)phenol, is an organosulfur compound with a phenolic structure. This chemical is widely recognized for its unique properties, including its distinct aromatic odor and functional versatility. The compound features a methylsulfanyl group (-SCH3) attached to the para position of a phenol ring, which contributes to its reactivity and applications in various industries. Researchers and manufacturers value 4-(methylsulfanyl)phenol for its role as an intermediate in organic synthesis, particularly in the production of fragrances, agrochemicals, and specialty chemicals.

In recent years, the demand for 4-(methylsulfanyl)phenol has grown due to its relevance in sustainable chemistry and green synthesis. Environmental concerns and regulatory shifts have prompted industries to explore eco-friendly alternatives, and this compound has emerged as a candidate for biodegradable formulations. Its potential in bio-based materials and low-toxicity applications aligns with global trends toward reducing synthetic chemical footprints. Additionally, its role in flavor and fragrance industries has gained attention, as consumers increasingly seek natural or nature-identical ingredients.

The synthesis of 4-(methylsulfanyl)phenol typically involves the reaction of phenol derivatives with methylsulfanylating agents, yielding high purity grades suitable for industrial use. Analytical techniques such as GC-MS (Gas Chromatography-Mass Spectrometry) and HPLC (High-Performance Liquid Chromatography) are employed to ensure quality control. Researchers emphasize the importance of stable storage conditions, as the compound may degrade under prolonged exposure to light or oxygen. Proper handling in airtight containers and temperature-controlled environments is recommended to maintain its efficacy.

One of the most searched questions about CAS No. 1073-72-9 revolves around its safety profile and handling precautions. While the compound is not classified as highly hazardous, standard laboratory safety measures—such as wearing gloves and eye protection—should be followed. Another frequent query concerns its solubility and compatibility with other chemicals. 4-(Methylsulfanyl)phenol is soluble in organic solvents like ethanol and acetone but exhibits limited solubility in water, a property critical for formulation scientists.

Innovative applications of 4-(methylsulfanyl)phenol are being explored in material science, particularly in polymer modification and surface coatings. Its ability to act as a crosslinking agent or UV stabilizer has attracted interest from the plastics industry. Furthermore, its derivatives are investigated for antimicrobial properties, making it a candidate for hygienic coatings in healthcare settings. These developments highlight the compound's adaptability to emerging market needs.

From an SEO perspective, keywords like "buy 4-(methylsulfanyl)phenol", "CAS 1073-72-9 supplier", and "p-methylthiophenol uses" are frequently searched, reflecting commercial and research interests. To address these queries, suppliers often provide technical data sheets (TDS) and certificates of analysis (CoA) to ensure transparency. The compound's global market trends are also a hot topic, with Asia-Pacific regions showing significant growth due to expanding pharmaceutical and agricultural sectors.

In conclusion, 4-(methylsulfanyl)phenol (CAS No. 1073-72-9) is a multifaceted compound with expanding applications across industries. Its alignment with sustainability goals and technological advancements positions it as a valuable chemical in modern science. Continued research into its derivatives and eco-friendly synthesis methods will likely drive future demand, making it a compound to watch in the coming years.